Cas no 2167754-37-0 (1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-methoxypropan-1-ol)

• Product Name: 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-methoxypropan-1-ol
• CAS No: 2167754-37-0
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 5921776
• PubChem ID: 165787555
• Update Time: 2025-10-28

1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-methoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-methoxypropan-1-ol
• 2167754-37-0
• EN300-1269610

• Inchi： 1S/C9H16N2O2S/c1-3-6-8(10)14-9(11-6)7(12)4-5-13-2/h7,12H,3-5,10H2,1-2H3
• InChI Key： DTIWPKKYHTYORM-UHFFFAOYSA-N
• SMILES： S1C(=C(CC)N=C1C(CCOC)O)N

Computed Properties

• Exact Mass: 216.09324893g/mol
• Monoisotopic Mass: 216.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.6Ų

Additional information on 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-methoxypropan-1-ol

Introduction to CAS No 2167754-37-0: 1-(5-Amino-4-Ethyl-1,3-Thiazol-2-Yl)-3-Methoxypropan-1-Ol

CAS No 2167754-37-0, commonly referred to as 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-methoxypropan-1-ol, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery.

The structure of 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-3-methoxypropan-1-ol consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is substituted with an amino group at position 5 and an ethyl group at position 4, while the propanol moiety at position 2 introduces a hydroxyl group and a methoxy substituent. This unique combination of functional groups contributes to the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of CAS No 2167754-37-0 as a promising candidate in the development of novel therapeutic agents. Researchers have explored its role in various biological pathways, including its ability to modulate enzyme activity and interact with cellular receptors. For instance, investigations into its anti-inflammatory properties have shown that it can inhibit key enzymes involved in inflammatory responses, making it a potential candidate for treating conditions such as arthritis and other inflammatory diseases.

In addition to its pharmacological applications, 1-(5-amino-4-ethyl-1,3-thiazol-2-Yl)-3-methoxypropan-Ol has also been studied for its antioxidant properties. Antioxidants are crucial in preventing oxidative stress, which is implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions like Alzheimer's disease. Preliminary findings suggest that this compound exhibits significant antioxidant activity, further underscoring its potential as a multifunctional therapeutic agent.

The synthesis of CAS No 2167754-X-X-X involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The optimization of these reaction conditions has been a focus of recent research efforts, with the aim of improving yield and purity while maintaining scalability for potential large-scale production.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's pharmacokinetic properties. These studies predict favorable absorption and distribution profiles, which are essential for its effectiveness as an orally administered drug. Additionally, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, further supporting its potential for clinical development.

In conclusion, CAS No 2167754-X-X-X, or 1-(5-amino-X-X-X), represents a compelling candidate for further exploration in drug discovery research. Its unique chemical structure, coupled with its demonstrated biological activities and favorable pharmacokinetic properties, positions it as a promising lead compound for the development of novel therapeutics targeting inflammatory diseases and oxidative stress-related conditions.